Cas no 2248405-56-1 (Tert-butyl 2-amino-4-cyclopropyl-1,3-thiazole-5-carboxylate)

• Product Name: Tert-butyl 2-amino-4-cyclopropyl-1,3-thiazole-5-carboxylate
• CAS No: 2248405-56-1
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 6353776
• PubChem ID: 137941650
• Update Time: 2025-10-21

Tert-butyl 2-amino-4-cyclopropyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248405-56-1
• EN300-6508753
• Tert-butyl 2-amino-4-cyclopropyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C11H16N2O2S/c1-11(2,3)15-9(14)8-7(6-4-5-6)13-10(12)16-8/h6H,4-5H2,1-3H3,(H2,12,13)
• InChI Key： ZBFIRKIHDBYSKK-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C(=O)OC(C)(C)C)C1CC1

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.4Ų

Additional information on Tert-butyl 2-amino-4-cyclopropyl-1,3-thiazole-5-carboxylate

Tert-butyl 2-amino-4-cyclopropyl-1,3-thiazole-5-carboxylate and Its Role in Modern Pharmaceutical Research

Tert-butyl 2-amino-4-cyclopropyl-1,3-thiazole-5-carboxylate (CAS No. 2248405-56-1) represents a novel class of 1,3-thiazole derivatives with significant potential in pharmaceutical development. This compound is characterized by its unique molecular framework, which combines a 2-amino group, a 4-cyclopropyl substituent, and a thiazole ring system. The tert-butyl group at the 5-position of the thiazole ring contributes to enhanced metabolic stability and solubility properties, making it a promising candidate for drug discovery programs targeting inflammatory and neurodegenerative disorders.

Recent studies have highlighted the importance of 1,3-thiazole scaffolds in modulating biological pathways associated with chronic diseases. The integration of a cyclopropyl ring into the molecular structure introduces steric and electronic effects that can influence receptor binding affinity and pharmacokinetic profiles. A 2023 publication in Journal of Medicinal Chemistry demonstrated that thiazole-based compounds exhibit selective inhibition of phosphodiesterase-4 (PDE4), a key enzyme in the regulation of inflammatory responses. This finding underscores the relevance of Tert-butyl 2-amino-4-cyclopropyl-1,3-thiazole-5-carboxylate as a potential lead molecule for anti-inflammatory drug development.

The synthetic accessibility of Tert-butyl 2-amino-4-cyclopropyl-1,3-thiazole-5-carboxylate has been optimized through advanced methodologies involving microwave-assisted reactions and organocatalytic approaches. These techniques enable efficient construction of the thiazole ring with high stereocontrol, which is critical for maintaining the desired biological activity. A 2024 study published in Organic & Biomolecular Chemistry reported a one-pot synthesis strategy that reduces the number of purification steps while preserving the integrity of the 4-cyclopropyl group. This advancement aligns with the growing demand for scalable and sustainable synthetic routes in pharmaceutical manufacturing.

Pharmacological investigations into Tert-butyl 2-amino-4-cyclopropyl-1,3-thiazole-5-carboxylate have revealed its potential as an inhibitor of neuroinflammatory pathways. In vitro studies using primary microglial cells showed that this compound significantly suppresses the release of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action appears to involve the modulation of NF-κB signaling, a pathway implicated in the progression of neurodegenerative diseases like Alzheimer's and Parkinson's. These findings were corroborated by a 2023 preclinical study in Neurochemical Research, which demonstrated the compound's ability to reduce oxidative stress in neuronal cultures.

The 1,3-thiazole core of Tert-butyl 2-amino-4-cyclopropyl-1,3-thiazole-5-carboxylate has also attracted attention for its role in modulating ion channels. A 2022 review in Current Pharmaceutical Design highlighted the potential of thiazole derivatives in targeting transient receptor potential (TRP) channels, which are involved in pain perception and sensory transduction. The presence of the 4-cyclopropyl substituent may enhance the compound's ability to interact with specific TRP subtypes, offering new opportunities for the treatment of chronic pain conditions.

Recent advances in computational chemistry have provided insights into the 3D molecular structure of Tert-butyl 2-amino-4-cyclopropyl-1,3-thiazole-5-carboxylate, enabling the prediction of its binding interactions with target proteins. Molecular docking studies have identified potential binding sites on PDE4 and TRP channels, suggesting that the compound's 2-amino group may play a critical role in forming hydrogen bonds with these targets. These computational models are being validated through experimental studies, which are essential for optimizing the compound's pharmacological profile.

From a synthetic perspective, the tert-butyl group in Tert-butyl 2-amino-4-cyclopropyl-1,3-thiazole-5-carboxylate offers advantages in terms of protecting the molecule from premature degradation. This feature is particularly important for oral formulations, where the compound must remain stable in the gastrointestinal tract. A 2024 study in European Journal of Medicinal Chemistry demonstrated that the tert-butyl moiety significantly improves the compound's resistance to enzymatic hydrolysis, enhancing its bioavailability and therapeutic efficacy.

Future research directions for Tert-butyl 2-amino-4-cyclopropyl-1,3-thiazole-5-carboxylate include the exploration of its potential as a dual-action agent targeting both inflammatory and neurodegenerative pathways. Additionally, efforts are underway to develop analogs with improved selectivity and reduced side effects. These studies are being supported by collaborations between academic institutions and pharmaceutical companies, reflecting the compound's significance in the field of medicinal chemistry.

In conclusion, Tert-butyl 2-amino-4-cyclopropyl-1,3-thiazole-5-carboxylate represents a promising scaffold for the development of novel therapeutics. Its unique molecular structure, combined with recent advances in synthetic and computational methods, positions it as a valuable tool for addressing complex diseases. Continued research into this compound is expected to yield important insights into the design of more effective and safer pharmaceutical agents.